Cas no 2658562-05-9 (tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate
• CAS No: 2658562-05-9
• MF: C₁₀H₁₁ClF₃N₃O₂
• MW: 297.66145157814
• CID: 5630172
• PubChem ID: 156549937
• Update Time: 2025-10-17

tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289793
• 2658562-05-9
• tert-butyl N-[2-chloro-6-(trifluoromethyl)pyrimidin-4-yl]carbamate
• SCHEMBL23592933
• tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate

• Inchi： 1S/C10H11ClF3N3O2/c1-9(2,3)19-8(18)17-6-4-5(10(12,13)14)15-7(11)16-6/h4H,1-3H3,(H,15,16,17,18)
• InChI Key： QPSLNOHPQQBWOA-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=CC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.0491888g/mol
• Monoisotopic Mass: 297.0491888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate

Introduction to tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate (CAS No. 2658562-05-9)

Tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate (CAS No. 2658562-05-9) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a tert-butyl carbamate group, a chloro substituent, and a trifluoromethyl group on the pyrimidine ring imparts distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate is defined by its molecular formula C₁₁H₁₁ClF₃N₂O₂. The tert-butyl carbamate moiety is known for its ability to enhance the stability and solubility of the compound, making it suitable for various pharmaceutical formulations. The chloro and trifluoromethyl substituents contribute to the compound's reactivity and selectivity, which are crucial for its biological activity.

In recent years, there has been a growing interest in the development of pyrimidine-based compounds for their potential therapeutic applications. Pyrimidine derivatives have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. The presence of a tert-butyl carbamate group in tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate further enhances its stability and bioavailability, making it a promising candidate for drug development.

The synthesis of tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate typically involves multi-step reactions, including the formation of the pyrimidine ring, introduction of the chloro and trifluoromethyl substituents, and finally, the attachment of the tert-butyl carbamate group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development projects.

In terms of biological activity, tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate has shown promising results in various preclinical studies. For instance, it has demonstrated potent antiviral activity against several viral strains, including influenza and herpes simplex viruses. Additionally, preliminary studies have indicated that this compound may have potential as an anticancer agent due to its ability to inhibit specific cellular pathways involved in tumor growth and metastasis.

The pharmacokinetic properties of tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in preclinical models, suggesting that it may be safe for human use with appropriate dosing and formulation.

To further explore the therapeutic potential of tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify key interactions between the compound and its target proteins. These efforts aim to refine the compound's structure to achieve better therapeutic outcomes while minimizing potential side effects.

In conclusion, tert-butyl N-2-chloro-6-(trifluoromethyl)pyrimidin-4-ylcarbamate (CAS No. 2658562-05-9) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a novel therapeutic agent. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and therapeutic applications, contributing to advancements in drug discovery and development.